Cas no 786582-21-6 (1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid)

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid structure

786582-21-6 structure

Product Name:1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid

CAS No:786582-21-6

MF:C₈H₁₂F₃NO₂

MW:211.181592941284

MDL:MFCD08696503

CID:3060354

PubChem ID:19622793

Update Time:2025-04-21

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid
- SCHEMBL10179733
- MFCD08696503
- AKOS016345056
- 786582-21-6
- EN300-40158
- 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylicacid
- STK510094
- CS-0248540
- AKOS000160600
- MDL： MFCD08696503
- Inchi： 1S/C8H12F3NO2/c9-8(10,11)5-12-3-1-2-6(4-12)7(13)14/h6H,1-5H2,(H,13,14)
- InChI Key： NXVLLLCFRLCPOM-UHFFFAOYSA-N
- SMILES： FC(CN1CCCC(C(=O)O)C1)(F)F

Computed Properties

Exact Mass: 211.08201311Da
Monoisotopic Mass: 211.08201311Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 40.5Å²

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB500579-250 mg	1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid; 95%	786582-21-6		250MG	€231.60	2022-03-24
abcr	AB500579-1 g	1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid; 95%	786582-21-6		1g	€398.20	2022-03-24
abcr	AB500579-5 g	1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid; 95%	786582-21-6		5g	€974.50	2022-03-24
eNovation Chemicals LLC	D698180-1g	3-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroethyl)-	786582-21-6	95%	1g	$1355	2024-08-03
Enamine	EN300-40158-0.05g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	0.05g	$75.0	2023-02-10
Enamine	EN300-40158-0.1g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	0.1g	$110.0	2023-02-10
Enamine	EN300-40158-0.25g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	0.25g	$157.0	2023-02-10
Enamine	EN300-40158-0.5g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	0.5g	$249.0	2023-02-10
Enamine	EN300-40158-1.0g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	1.0g	$319.0	2023-02-10
Enamine	EN300-40158-2.5g	1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid	786582-21-6	95%	2.5g	$656.0	2023-02-10

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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